Cas no 879412-93-8 (Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate)

• Product Name: Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate
• CAS No: 879412-93-8
• MF: C₂₁H₂₀O₂Si
• MW: 332.467806816101
• CID: 2852246
• PubChem ID: 71405443
• Update Time: 2025-04-21

Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate
• DTXSID70826092
• 879412-93-8

• Inchi： 1S/C21H20O2Si/c1-23-21(22)20-16-18(14-15-24(2,3)4)11-13-19(20)12-10-17-8-6-5-7-9-17/h5-9,11,13,16H,1-4H3
• InChI Key： RWWTWKNFLAUELB-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#CC2C=CC=CC=2)=C(C(=O)OC)C=1)(C)(C)C

Computed Properties

• Exact Mass: 332.123256411Da
• Monoisotopic Mass: 332.123256411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų